Cas no 22019-45-0 (Thiourea,N-(2-aminophenyl)-N'-butyl-)

• Product name: Thiourea,N-(2-aminophenyl)-N'-butyl-
• CAS No: 22019-45-0
• MF: C₁₁H₁₇N₃S
• MW: 223.33778
• CID: 287052
• PubChem ID: 4306260

Thiourea,N-(2-aminophenyl)-N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-aminophenyl)-N'-butyl-
• 1-(2-aminophenyl)-3-butylthiourea
• 1-Butyl-3-(2-aminophenyl)-thioharnstoff
• AC1N7PP1
• N-(2-Aminophenyl)-N'-n-butylthioharnstoff
• NSC290537
• NSC-290537
• DTXSID00401770
• 22019-45-0

• Inchi： InChI=1S/C11H17N3S/c1-2-3-8-13-11(15)14-10-7-5-4-6-9(10)12/h4-7H,2-3,8,12H2,1H3,(H2,13,14,15)
• InChI Key： LWNSBMVRHNADIY-UHFFFAOYSA-N
• SMILES： CCCCNC(NC1=CC=CC=C1N)=S

Computed Properties

• Exact Mass: 223.11451
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 50.08
• LogP: 3.40040